Cas no 64277-95-8 (Octanoic acid, 3-butyl-4-oxo-, ethyl ester)
64277-95-8 structure
Product Name:Octanoic acid, 3-butyl-4-oxo-, ethyl ester
CAS No:64277-95-8
MF:C14H26O3
MW:242.354444980621
CID:1681276
Update Time:2024-09-03
Octanoic acid, 3-butyl-4-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanoic acid, 3-butyl-4-oxo-, ethyl ester
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- Inchi: 1S/C14H26O3/c1-4-7-9-12(11-14(16)17-6-3)13(15)10-8-5-2/h12H,4-11H2,1-3H3
- InChI Key: JBKOTEYVIHXJJA-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CC(CCCC)C(=O)CCCC
Computed Properties
- Exact Mass: 242.18828
Experimental Properties
- Density: 0.929±0.06 g/cm3(Predicted)
- Boiling Point: 322.9±15.0 °C(Predicted)
- PSA: 43.37
Octanoic acid, 3-butyl-4-oxo-, ethyl ester Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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